![molecular formula C17H18F3NO B3861731 2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine](/img/structure/B3861731.png)
2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine
Overview
Description
2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine, also known as O-4310, is a chemical compound that has been studied for its potential use in scientific research. This compound is a selective antagonist of the sigma-1 receptor, which is a protein that is found in the brain and other tissues. Sigma-1 receptors have been implicated in a variety of physiological processes, including pain perception, mood regulation, and drug addiction. As such, there is significant interest in understanding the effects of O-4310 on these processes.
Mechanism of Action
2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine is a selective antagonist of the sigma-1 receptor. Sigma-1 receptors are located in the endoplasmic reticulum of cells and have been implicated in a variety of physiological processes. The exact mechanism of action of this compound is not fully understood, but it is thought to modulate the activity of sigma-1 receptors in the brain and other tissues.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its analgesic and anti-addictive effects, this compound has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. Additionally, this compound has been shown to have antidepressant effects in animal models of depression.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine in lab experiments is that it is a selective antagonist of the sigma-1 receptor, which allows for more precise manipulation of this target. Additionally, this compound has been shown to have relatively low toxicity in animal models. One limitation of using this compound is that it is not currently approved for human use, which limits its potential clinical applications.
Future Directions
There are several potential future directions for research on 2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine. One area of interest is in the study of the role of sigma-1 receptors in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound may have potential applications in the treatment of chronic pain and mood disorders. Further research is needed to fully understand the potential uses of this compound in scientific research.
Scientific Research Applications
2-(3-methoxyphenyl)-N-[3-(trifluoromethyl)benzyl]ethanamine has been studied extensively for its potential use in scientific research. One area of interest is in the study of pain perception. Sigma-1 receptors have been implicated in the modulation of pain, and this compound has been shown to have analgesic effects in animal models. Additionally, this compound has been studied for its potential use in the treatment of drug addiction. Sigma-1 receptors have been shown to play a role in the development of drug dependence, and this compound has been shown to reduce drug-seeking behavior in animal models.
Properties
IUPAC Name |
2-(3-methoxyphenyl)-N-[[3-(trifluoromethyl)phenyl]methyl]ethanamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18F3NO/c1-22-16-7-3-4-13(11-16)8-9-21-12-14-5-2-6-15(10-14)17(18,19)20/h2-7,10-11,21H,8-9,12H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAQBUGDIXAVSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CCNCC2=CC(=CC=C2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.